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Compound Name:

chloride
CAS No.: 56609-83-7
Cat. No.: B1275468

Get Quote

Executive Summary

4-sec-Butylbenzenesulfonyl chloride (CAS: 56609-83-7) is a specialized organosulfur
intermediate used primarily in medicinal chemistry and lead optimization. Unlike its widely
available structural isomer, 4-tert-butylbenzenesulfonyl chloride (a solid), the sec-butyl
derivative is typically a liquid at room temperature and features a chiral center at the benzylic
position.

This structural nuance—a chiral sec-butyl group—provides unique steric and electronic
properties for Structure-Activity Relationship (SAR) studies. It is extensively utilized as an
electrophilic building block to introduce the lipophilic 4-sec-butylbenzenesulfonyl moiety into
amines, alcohols, and nucleophiles, facilitating the synthesis of sulfonamide-based libraries for
GPCR, kinase, and ion channel targets.

Chemical & Physical Specifications

The distinction between the sec-butyl and tert-butyl isomers is critical for process chemistry and
handling. The sec-butyl isomer exists as a racemic mixture unless chirally resolved precursors

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1275468#bc-rfq
https://www.benchchem.com/product/b1275468/docs?utm_src=pdf-body#4-sec-butylbenzenesulfonyl-chloride-technical-profile-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275468?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

are used.

Datasheet Analysis[1]

Property

Specification

Chemical Name

4-sec-Butylbenzenesulfonyl chloride

IUPAC Name 4-(butan-2-yl)benzene-1-sulfonyl chloride
CAS Number 56609-83-7

Molecular Formula C10H13ClO2S

Molecular Weight 232.73 g/mol

Physical State

Colorless to pale yellow liquid (Standard

conditions)

Boiling Point

Not widely reported; decomposes at high

temperatures.[1]

Solubility

Soluble in DCM, THF, EtOAc, Toluene. Reacts

with water.[2]

Purity (Commercial)

Typically = 95%

Stereochemistry

Racemic (contains both R and S enantiomers at

the butyl group)

Stability

Moisture sensitive; hydrolyzes to sulfonic acid
and HCI.

Expert Insight: Researchers often confuse CAS 56609-83-7 (sec-butyl) with CAS 15084-51-2

(tert-butyl). The tert-butyl isomer is a crystalline solid (mp 78-81 °C). If your sample is a liquid at

room temperature, it is likely the sec-butyl or n-butyl isomer.
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Synthetic Routes & Manufacturing[4]

The industrial and laboratory preparation of 4-sec-butylbenzenesulfonyl chloride follows the
classic electrophilic aromatic substitution pathway. The synthesis is favored by the para-
directing nature of the alkyl group, though ortho isomers are potential minor impurities.

Mechanism of Action: Chlorosulfonation

The standard protocol involves the reaction of sec-butylbenzene with excess chlorosulfonic
acid (

). This "one-pot" procedure effects both sulfonation and conversion to the sulfonyl chloride.

Reaction Scheme:

Process Workflow Visualization

The following diagram outlines the critical steps and decision points in the synthesis and
purification workflow.
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Starting Material:
sec-Butylbenzene (Racemic)

Chill

Reagent Addition:
Chlorosulfonic Acid (Excess)
Temp: < 5°C (Exothermic control)

Slow Addition

Reaction Phase:
Electrophilic Aromatic Substitution
Stir 2-4h @ RT

Completion Check (TLC)

Quench:

Pour onto Crushed Ice
(Careful: HCI evolution)

Phase Separation

Extraction:
Dichloromethane (DCM)
Wash with Brine/NaHCO3

Dry & Concentrate

Purification:
Distillation (High Vac) or
Flash Chromatography

QC (NMR/GC)

Final Product:

4-sec-Butylbenzenesulfonyl Chloride
(Liquid)

Click to download full resolution via product page

Figure 1: Synthetic workflow for the chlorosulfonation of sec-butylbenzene.
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Reactivity & Applications in Drug Discovery

In medicinal chemistry, 4-sec-butylbenzenesulfonyl chloride serves as a diversity element. It
is used to generate sulfonamide libraries, a pharmacophore found in antibiotics, diuretics, and
non-steroidal anti-inflammatory drugs (NSAIDSs).

The "Chiral Probe" Advantage

Unlike the achiral tert-butyl or n-butyl analogs, the sec-butyl group introduces a chiral center.

e Racemic Scouting: Using the racemic chloride allows researchers to simultaneously screen
two diastereomeric transition states when coupled with a chiral amine.

o Steric Tuning: The sec-butyl group offers a steric bulk intermediate between the isopropyl
and tert-butyl groups, often critical for optimizing fit within a hydrophobic binding pocket.

Standard Coupling Protocol (Schotten-Baumann
Conditions)

To synthesize a sulfonamide, the chloride is reacted with a primary or secondary amine in the
presence of a base (to scavenge HCI).

Solvent: DCM, THF, or DMF.

Base: Triethylamine (EtsN), Pyridine, or aqueous Na2COs (biphasic).

Temperature: 0 °C to RT.

Workup: Acid wash (HCI) to remove unreacted amine/base, followed by recrystallization or
chromatography.

High-Throughput Library Workflow

The following logic flow illustrates how this compound is integrated into a parallel synthesis
campaign for lead optimization.
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4-sec-Butylbenzenesulfonyl CI
(CAS 56609-83-7)
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Figure 2: Integration of 4-sec-butylbenzenesulfonyl chloride into a medicinal chemistry SAR
workflow.

Handling, Stability & Safety

Hazard Classification: Corrosive (Skin Corr.[1] 1B), Moisture Sensitive.

Self-Validating Safety Protocol

e Visual Check: The liquid should be clear to pale yellow. Darkening or precipitate formation
indicates hydrolysis (formation of sulfonic acid) or decomposition.

o Hydrolysis Test: A small aliquot added to water will form an oily bead that slowly dissolves
while releasing heat and turning litmus paper red (HCI generation). This confirms reactivity.

Storage & Disposal

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—-8 °C. Tight sealing is
mandatory to prevent hydrolysis by atmospheric moisture.

¢ Quenching: Do not dispose of directly down the drain. Quench excess chloride by slowly
adding to a stirred solution of dilute sodium hydroxide or sodium bicarbonate before
disposal.

References

e King, J. F, et al. (1996). Benzenesulfonyl chloride with primary and secondary amines in
agueous media. Canadian Journal of Chemistry. (Contextual reference for sulfonamide
synthesis kinetics).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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